Cas no 5001-33-2 (4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol)

• Product Name: 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol
• CAS No: 5001-33-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 367814
• PubChem ID: 21100
• Update Time: 2025-06-08

4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-hydroxy-3-methoxy-a-[(methylamino)methyl]-
• 4-[1-hydroxy-2-(methylamino)ethyl]-2-methoxyphenol
• DL-METANEPHRINE
• DL-METANEPHRINE HCL
• Metanephrine
• 3-Methoxyadrenaline
• 3-O-methyl-Adrenaline
• 3-O-Methylepinephrine
• DL-methanephrine
• metadrenaline
• methyladrenaline
• m-O-Methyladrenaline
• 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol
• BRD-A42346008-003-03-6
• NS00014835
• METANEPHRINE, (+/-)-
• Prestwick3_000122
• SCHEMBL136702
• 5001-33-2
• Prestwick0_000122
• EN300-1867646
• Benzenemethanol, 4-hydroxy-3-methoxy-.alpha.-[(methylamino)methyl]-
• METANEPHRINE [MI]
• Benzenemethanol, 4-hydroxy-3-methoxy-alpha-((methylamino)methyl)-
• 4-HYDROXY-3-METHOXY-.ALPHA.-(METHYLAMINOMETHYL)BENZENEMETHANOL
• AKOS006230504
• DL-3-O-Methyladrenaline
• 3-methoxy-adrenaline
• E7B7BAB7-0F7B-45AD-B0B4-791954E77D9A
• Benzenemethanol, 4-hydroxy-3-methoxy-alpha-[(methylamino)methyl]-
• CHEBI:89633
• BENZENEMETHANOL, 4-HYDROXY-3-METHOXY-.ALPHA.-((METHYLAMINO)METHYL)-
• NCGC00179644-01
• MS-23067
• CHEMBL775
• DTXSID80863478
• METANEPHRINE, (+/-)
• 4-Hydroxy-3-methoxy-N-methylphenethanolamine
• SPBio_002103
• Prestwick1_000122
• BSPBio_000164
• GTPL6644
• Q412766
• UNII-1ZE0530JEJ
• Prestwick2_000122
• BPBio1_000182
• (+/-)-Metanephrine
• Adrenaline, 3-methoxy-
• Adrenaline, 3-O-methyl-
• 1ZE0530JEJ
• Vanillyl alcohol, .alpha.-[(methylamino)methyl]-
• 4-(1-hydroxy-2-methylaminoethyl)-2-methoxyphenol
• 4-(1-Hydroxy-2-(methylamino)ethyl)-2-methoxyphenol
• 4-Hydroxy-3-Methoxy-Alpha-((Methylamino)Methyl)-Benzenemethanol
• Vanillyl alcohol, alpha-((methylamino)methyl)-
• DL -METANEPHRINE
• 4-Hydroxy-3-methoxy-alpha-(methylaminomethyl)benzenemethanol

• Inchi： 1S/C10H15NO3/c1-11-6-9(13)7-3-4-8(12)10(5-7)14-2/h3-5,9,11-13H,6H2,1-2H3
• InChI Key： JWJCTZKFYGDABJ-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 180-182°C
• PSA: 61.72000
• LogP: 1.04450
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol

Comprehensive Overview of 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol (CAS No. 5001-33-2): Properties, Applications, and Research Insights

The compound 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol, identified by its CAS No. 5001-33-2, is a chemically significant molecule with diverse applications in pharmaceuticals, cosmetics, and biochemical research. This article delves into its structural characteristics, functional properties, and emerging trends in its utilization, addressing common queries and industry advancements.

Structurally, 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol features a phenolic core with hydroxyl and methoxy substituents, alongside a methylaminoethyl side chain. This unique arrangement contributes to its antioxidant and adrenergic properties, making it a subject of interest in drug development. Researchers often explore its CAS No. 5001-33-2 to investigate its binding affinity to receptors or its role in modulating cellular responses.

In recent years, the demand for 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol has surged due to its potential in skincare formulations. Its antioxidant capabilities align with the growing consumer preference for anti-aging and UV-protective products. Studies highlight its ability to neutralize free radicals, a feature frequently searched by cosmetic chemists and dermatologists.

From a pharmacological perspective, this compound's methylaminoethyl moiety is critical for its bioactivity. It mimics endogenous catecholamines, enabling applications in cardiovascular and neurological research. Users often inquire about its stability, solubility, and compatibility with other excipients—key factors in formulation science.

Environmental and regulatory considerations also shape discussions around CAS No. 5001-33-2. As sustainability gains traction, researchers evaluate its biodegradability and eco-toxicological profile. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption.

Analytical techniques like HPLC and mass spectrometry are pivotal in characterizing 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol. These methods ensure purity and consistency, addressing quality control concerns raised by manufacturers. FAQs often revolve around detection limits and column selection for accurate quantification.

Future directions include exploring 5001-33-2 derivatives for enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry focus on patentable modifications, leveraging computational modeling to predict structure-activity relationships.

In summary, 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol (CAS No. 5001-33-2) bridges multiple disciplines, from medicine to materials science. Its versatility and evolving applications ensure its relevance in both current research and commercial markets, answering the pressing needs of scientists and innovators alike.